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Abstract
DCBLD2 (Discoidin, CUB and LCCL domain-containing protein 2), a type-I transmembrane

scaffolding receptor, has emerged as a critical player in a multitude of cellular processes, with

significant implications in cancer progression and developmental biology. Its function is

intrinsically linked to its ability to act as a signaling hub, recruiting a diverse array of intracellular

proteins to modulate key signaling cascades. This technical guide provides a comprehensive

overview of the known protein interaction partners of DCBLD2 and the signaling pathways it

orchestrates. We present a synthesis of current research, including quantitative data on protein

interactions, detailed experimental methodologies for their identification, and visual

representations of the associated signaling networks. This document is intended to serve as a

valuable resource for researchers investigating DCBLD2's role in health and disease, and for

professionals in drug development seeking to target this pathway.
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DCBLD2's function as a scaffolding protein is underscored by its numerous interaction

partners. These interactions are often dynamic and dependent on post-translational

modifications, particularly tyrosine phosphorylation. The primary interactors and the

experimental evidence supporting these interactions are summarized below.

Core Interaction Partners
Table 1: Experimentally Validated DCBLD2 Interaction Partners
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Interacting
Protein

Family/Class
Method of
Identification

Functional
Consequence

Reference

CRK/CRKL Adaptor Proteins

Quantitative

Mass

Spectrometry,

Co-

immunoprecipitat

ion

Recruitment to

phosphorylated

YxxP motifs on

DCBLD2,

mediating

downstream

signaling.[1][2][3]

[1][2][3]

14-3-3 family Adaptor Proteins

Quantitative

Mass

Spectrometry,

Biochemical

Investigation

ABL-induced

direct binding to

DCBLD2.[1]

[1]

FYN
Non-receptor

Tyrosine Kinase

Quantitative

Proteomics

Drives tyrosine

phosphorylation

of DCBLD2,

enabling

recruitment of

other partners.[1]

[1]

ABL
Non-receptor

Tyrosine Kinase

Quantitative

Proteomics

Drives tyrosine

phosphorylation

of DCBLD2,

enabling

recruitment of

other partners.[1]

[1]

EGFR
Receptor

Tyrosine Kinase

Co-

immunoprecipitat

ion, Protein-

protein

interaction

network analysis

DCBLD2

phosphorylation

by EGFR recruits

TRAF6, leading

to AKT activation

and enhanced

tumorigenesis.[4]

[5][6][7]

[4][5][6][7]
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VEGFR2
Receptor

Tyrosine Kinase

Co-

immunoprecipitat

ion

DCBLD2

modulates

VEGFR2

signaling,

promoting

angiogenesis.[1]

[8][9][10]

[1][8][9][10]

PDGFRβ
Receptor

Tyrosine Kinase

Not explicitly

stated, but

DCBLD2

modulates its

signaling

DCBLD2

modulates

PDGFRβ

signaling in blood

vessel

development and

repair.[1]

[1]

INSR
Receptor

Tyrosine Kinase

Not explicitly

stated, but

DCBLD2

modulates its

signaling

DCBLD2 is

involved in

insulin receptor

signaling and

glucose

homeostasis.[1]

[4]

[1][4]

TRAF6
E3 Ubiquitin

Ligase

Co-

immunoprecipitat

ion

Recruitment to

phosphorylated

DCBLD2, leading

to increased E3

ubiquitin ligase

activity and AKT

activation.[6][11]

[6][11]

ITGB1 Integrin Tandem Affinity

Purification-Mass

Spectrometry

(TAP-MS), Co-

immunoprecipitat

ion

Interaction

implicated in the

Focal Adhesion

pathway,

promoting EMT

and

angiogenesis in

[12][13]
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colorectal

cancer.[12][13]

SEMA4B Semaphorin

Co-

immunoprecipitat

ion

SEMA4B may be

a ligand for

DCBLD2.[1][4][5]

[1][4][5]

ELAVL1
RNA-binding

protein

Protein-protein

interaction

network analysis

Potential

interactor

identified through

network analysis.

[4][5]

[4][5]

HLA-DRA MHC class II

Protein-protein

interaction

network analysis

Potential

interactor

identified through

network analysis.

[4][5]

[4][5]

Signaling Pathways Modulated by DCBLD2
DCBLD2 is a key regulator of several critical signaling pathways, primarily through its

interaction with receptor tyrosine kinases (RTKs) and subsequent recruitment of downstream

effectors.

Receptor Tyrosine Kinase (RTK) Signaling
DCBLD2 acts as a crucial modulator of signaling downstream of several RTKs, including

EGFR, VEGFR2, PDGFRβ, and the Insulin Receptor (INSR).[1][4] Upon ligand binding and

activation of these receptors, DCBLD2 becomes tyrosine-phosphorylated, creating docking

sites for various signaling molecules.

A key mechanism involves the phosphorylation of conserved YxxP motifs within the intracellular

domain of DCBLD2 by non-receptor tyrosine kinases like FYN and ABL.[1][14] This

phosphorylation event facilitates the recruitment of the SH2 domains of the adaptor proteins

CRK and CRK-like (CRKL).[1][2]
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In the context of EGFR signaling, phosphorylation of DCBLD2 on tyrosine 750 (Y750) creates a

binding site for TRAF6.[6] This interaction enhances the E3 ubiquitin ligase activity of TRAF6,

leading to the activation of the pro-survival kinase AKT, thereby promoting tumorigenesis.[6][11]

DCBLD2
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RTK FYN_ABL
Downstream Activation

Click to download full resolution via product page

PI3K-Akt Signaling Pathway
As a downstream effector of RTK signaling, the PI3K-Akt pathway is significantly influenced by

DCBLD2.[4][5][15][16] The recruitment of TRAF6 by phosphorylated DCBLD2 and subsequent

AKT activation is a prime example of this regulation.[6][11] This pathway is central to cell

survival, proliferation, and growth, and its activation by the DCBLD2-TRAF6 axis has been

implicated in the progression of glioblastoma and head and neck cancers.[6][14]

Epithelial-Mesenchymal Transition (EMT) and Cell
Motility
DCBLD2 has been identified as a key player in promoting EMT, a process critical for cancer cell

invasion and metastasis.[12][14] Pan-cancer analyses have revealed that DCBLD2 expression

is associated with the activation of EMT signaling in numerous tumor types.[4] In colorectal

cancer, DCBLD2's interaction with ITGB1 within the Focal Adhesion pathway is thought to be a

key mechanism driving EMT and angiogenesis.[12][13] Furthermore, DCBLD2 has been shown

to mediate cisplatin-induced EMT and metastasis in lung adenocarcinoma by stabilizing β-

catenin through the inactivation of GSK3β.[11]
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Angiogenesis
DCBLD2 plays a significant role in angiogenesis, the formation of new blood vessels, a process

essential for both normal development and tumor growth. It modulates VEGF-induced

endothelial cell proliferation and migration by interacting with VEGFR2.[8][9][10] One proposed

mechanism is that DCBLD2 prevents VEGFR2 from forming complexes with negative

regulators like the protein tyrosine phosphatases PTP1B and TC-PTP, and VE-cadherin.[11]

[17] The signal sequence of DCBLD2 itself has been shown to interact with VEGFR2 and

promote VEGF signaling.[8][9]
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Other Associated Pathways
Genomic and transcriptomic analyses have linked DCBLD2 to several other oncogenic

signaling pathways, including:

Hippo signaling pathway[15][16]

Rap1 signaling pathway[4][5][15][16]

Ras signaling pathway[4][5]

JAK/STAT3 pathway[14]

Experimental Protocols
The identification and characterization of DCBLD2's interaction partners and pathways have

relied on a variety of sophisticated experimental techniques. Below are detailed methodologies

for some of the key experiments cited.

Quantitative Mass Spectrometry-based Proteomics
(SILAC)
This method was employed to identify FYN- and ABL-regulated interactomes of DCBLD2.[1]

Cell Culture and SILAC Labeling: HEK293 cells are cultured in DMEM supplemented with

either "light" (normal) or "heavy" (¹³C₆¹⁵N₂-lysine and ¹³C₆¹⁵N₄-arginine) isotopes for at least

five cell divisions to achieve complete labeling.

Transfection and Lysis: Cells are transfected with expression constructs for FLAG-tagged

DCBLD2 and either FYN, ABL, or a mock control. After 24-48 hours, cells are lysed in a

suitable lysis buffer (e.g., RIPA buffer) containing protease and phosphatase inhibitors.

Immunoprecipitation: Cell lysates are incubated with anti-FLAG M2 affinity gel to

immunoprecipitate DCBLD2 and its interacting proteins.

Protein Digestion: The immunoprecipitated proteins are eluted and subjected to in-solution or

in-gel digestion with trypsin.
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LC-MS/MS Analysis: The resulting peptides are analyzed by liquid chromatography-tandem

mass spectrometry (LC-MS/MS).

Data Analysis: Raw spectra are searched against a human proteome database using

software like SEQUEST. The ratios of heavy to light peptides are quantified to determine the

relative abundance of interacting proteins under different conditions (e.g., FYN/ABL

expression vs. mock). Statistical analysis (e.g., t-test with Benjamini-Hochberg correction) is

used to identify significant interactors.[1]
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Co-immunoprecipitation (Co-IP)
Co-IP is a standard method to verify protein-protein interactions in a cellular context.

Cell Lysis: Cells expressing the proteins of interest are lysed in a non-denaturing lysis buffer

to preserve protein interactions.

Antibody Incubation: The cell lysate is pre-cleared with protein A/G beads and then

incubated with an antibody specific to the "bait" protein (e.g., anti-DCBLD2).

Immunocomplex Precipitation: Protein A/G beads are added to capture the antibody-protein

complex.

Washing: The beads are washed several times to remove non-specifically bound proteins.

Elution and Western Blotting: The bound proteins are eluted from the beads, separated by

SDS-PAGE, and the "prey" protein is detected by Western blotting using a specific antibody.

Tandem Affinity Purification-Mass Spectrometry (TAP-
MS)
This technique was used to identify interaction partners of DCBLD2 in colorectal cancer,

leading to the discovery of the ITGB1 interaction.[12]

Construct Generation: A tandem affinity tag (e.g., FLAG-HA or Protein A-TEV-CBP) is fused

to the N- or C-terminus of the protein of interest (DCBLD2).

Stable Cell Line Generation: The tagged construct is stably expressed in a suitable cell line.

Two-Step Purification: Cell lysates are subjected to two consecutive affinity purification steps

using the two different tags. This stringent purification minimizes the co-purification of non-

specific binders.

Elution and Mass Spectrometry: The final purified protein complexes are eluted and

identified by mass spectrometry.

Conclusion and Future Directions
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DCBLD2 is a multifaceted scaffolding protein that plays a pivotal role in integrating signals from

the extracellular environment to intracellular signaling networks. Its interactions with a host of

proteins, particularly in the context of RTK signaling, position it as a critical node in pathways

governing cell proliferation, survival, migration, and angiogenesis. The frequent upregulation of

DCBLD2 in various cancers and its association with poor prognosis highlight its potential as a

therapeutic target.

Future research should focus on several key areas:

Ligand Identification: Despite its importance, the endogenous ligand(s) for DCBLD2 remain

largely unknown, although SEMA4B is a candidate.[1] Identifying the physiological activators

of DCBLD2 will be crucial for a complete understanding of its function.

Structural Biology: Elucidating the three-dimensional structures of DCBLD2 in complex with

its key interaction partners will provide invaluable insights into the molecular basis of these

interactions and facilitate the design of targeted inhibitors.

Therapeutic Targeting: The development of small molecules or biologics that disrupt specific

DCBLD2 interactions (e.g., DCBLD2-TRAF6 or DCBLD2-ITGB1) could represent a novel

therapeutic strategy for cancers driven by aberrant DCBLD2 signaling.

In Vivo Validation: While many interactions and pathways have been characterized in vitro,

further validation in relevant in vivo models is necessary to confirm their physiological and

pathological significance.

This guide provides a solid foundation for understanding the complex biology of DCBLD2.

Continued investigation into its interaction network and signaling pathways will undoubtedly

uncover new avenues for therapeutic intervention in cancer and other diseases.
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Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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